Cas no 1094322-52-7 (5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid)

• Product Name: 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid
• CAS No: 1094322-52-7
• MF: C₁₁H₆ClFO₃
• MW: 240.614945888519
• CID: 4560364
• PubChem ID: 43155843
• Update Time: 2025-11-02

5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid
• 5-(4-chloro-2-fluorophenyl)furan-2-carboxylicacid
• 1094322-52-7
• F14717
• SB61581
• MFCD11208141

• Inchi： 1S/C11H6ClFO3/c12-6-1-2-7(8(13)5-6)9-3-4-10(16-9)11(14)15/h1-5H,(H,14,15)
• InChI Key： DDSUPMVULCGCNB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2F)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 239.999
• Monoisotopic Mass: 239.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid

Comprehensive Overview of 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid (CAS No. 1094322-52-7)

5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid (CAS No. 1094322-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan-carboxylic acid backbone and substituted phenyl ring, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring both chloro and fluoro substituents, enhances its reactivity and binding affinity, making it a valuable building block in drug discovery.

In recent years, the demand for heterocyclic compounds like 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential applications in designing kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies. The compound's CAS No. 1094322-52-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or halogenation techniques. Its carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties. This adaptability makes it a cornerstone in structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its logP and solubility, are critical for its bioavailability and formulation development. Recent trends in computational chemistry have leveraged tools like molecular docking to predict its interactions with biological targets, addressing common user queries about its drug-likeness and ADME profiles. These insights are vital for optimizing its use in preclinical research.

Environmental and regulatory considerations also play a role in the compound's applications. While 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid is not classified as hazardous, its handling requires standard laboratory precautions. The rise of green chemistry has prompted investigations into eco-friendly synthesis routes, resonating with industry demands for sustainable practices.

In summary, 5-(4-chloro-2-fluorophenyl)furan-2-carboxylic acid (CAS No. 1094322-52-7) exemplifies the intersection of innovation and utility in modern chemistry. Its role in advancing pharmaceutical research, coupled with its adaptability in synthetic pathways, ensures its continued prominence in scientific discourse. As interest in personalized medicine and small-molecule therapeutics grows, this compound remains a focal point for researchers worldwide.